![molecular formula C13H22N2O B097375 Noruron CAS No. 18530-56-8](/img/structure/B97375.png)
Noruron
Overview
Description
Noruron is a synthetic compound that has been used in a variety of scientific research applications. It is a small molecule inhibitor of the enzyme phosphatidylinositol 3-kinase (PI3K). This compound has been studied for its potential to modulate the activity of various proteins and pathways involved in the regulation of cell growth, survival, and differentiation. This compound has been used to study the role of PI3K in cancer, diabetes, and other diseases.
Scientific Research Applications
1. Rodent Models in Neuroscience Research
Noruron (NOR-1) has been studied in the context of neuropsychiatric disorders using rodent models. Mice and rats, particularly Mus musculus and Rattus norvegicus, are utilized extensively in biomedical research to study human diseases, including neuropsychiatric disorders where NOR-1 plays a significant role (Ellenbroek & Youn, 2016).
2. Molecular Cloning in Neuronal Cells
NOR-1 was identified through molecular cloning from cultured rat neuronal cells undergoing apoptosis, highlighting its potential role in neuronal development and apoptosis (Ohkura et al., 1994).
3. Logic Gates in Neural Networks
Research on NOR gates, a logic element in neural networks, has been conducted using two-dimensional materials. This research provides insights into the development of artificial neural networks and neuristors, which can mimic the functions of biological neurons like NOR-1 (Chen et al., 2021).
4. Pharmacological Modulation of NOR-1
Studies have investigated the druggability of NOR-1, with research showing potential modulation through chemical tools. This could have implications for understanding NOR-1's physiological role and therapeutic potential (Zaienne et al., 2022).
5. NOR-1 Isoforms in Humans
Research into NOR-1's isoforms in human skeletal muscles has been conducted to understand its role in the human body, particularly in relation to its transcript variants and their effects on gene expression (Ohkura et al., 1998).
6. Biocompatibility in Neurons
Studies on nanoparticles and their interaction with neurons have implications for NOR-1 research. The biocompatibility of these nanoparticles in neurons provides insights into potential drug or gene delivery systems that could target NOR-1 in neuronal cells (Barandeh et al., 2012).
7. NOR-1 in Neuroblastoma Cell Lines
NOR-1 expression has been observed in human neuroblastoma cell lines, indicating its role in tumor cell lines and its potential involvement in cancer research (Maruyama et al., 1995).
8. NOR-1 in Cognitive Impairment Studies
The novel object recognition test (NOR) is used to study recognition memory deficits in rodents. This test is relevant for understanding NOR-1's role in cognitive processes and memory functions (Grayson et al., 2015).
9. NOR-1 in Developmental Neural Networks
NOR-1 has been studied in the context of developmental neural networks, particularly in the Neuronal Organism Evolution model. This research contributes to understanding NOR-1's role in neural network development and robustness (Hampton & Adami, 2004).
10. NOR-1 in Neuronal Redox Sensitivity
Studies on NOR-1 have focused on its role in regulating neural cell viability and redox sensitivity, especially in response to oxidative stress, indicating its potential in neurological and neuroprotective research (Gagnon et al., 2021).
11. NOR-1 in Vascular Injury
Research on NOR-1's role in neointima formation following vascular injury has implications for cardiovascular health and disease treatment, showcasing NOR-1's importance in vascular biology (Nomiyama et al., 2009).
12. Overview of NOR-1 Functions
Comprehensive insights into NOR-1's functions, molecular, and pharmacological regulation have been gathered, covering its role in various diseases and physiological processes, contributing to the development of novel treatments (Hong et al., 2022).
13. NOR-1 in Hypoxia-Induced Neuronal Insults
Studies have demonstrated NOR-1's role in neuronal survival in response to hypoxia-induced apoptotic insults, highlighting its significance in neuroprotective strategies and understanding of neuronal responses to environmental stresses (Chio et al., 2016).
Mechanism of Action
Target of Action
Noruron, a primary aliphatic amine , primarily targets neurons . Neurons are the basic building blocks of the nervous system and are responsible for receiving signals, integrating these signals, generating signals, and transmitting the signals to target cells and organs
Mode of Action
It’s known that many neuroactive compounds interact with their targets, leading to changes in the electrical activity of the neuron . This interaction can alter the neuron’s ability to transmit signals, thereby influencing the overall functioning of the nervous system.
Biochemical Pathways
These pathways can alter the cellular properties of neurons or sensory cells that transduce information from the outside world into the electrical code used by neurons .
Pharmacokinetics
Understanding the pharmacokinetics of neuroactive compounds is crucial for predicting their bioavailability and therapeutic effects .
Result of Action
Neuroactive compounds can have diverse effects at the molecular and cellular levels, including influencing synaptic plasticity, altering gene expression, and affecting neuronal development .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of neuroactive compounds . Exposure to environmental toxins, for instance, can lead to neuronal disorders . .
Biochemical Analysis
Biochemical Properties
Noruron plays a crucial role in biochemical reactions, particularly in its interactions with enzymes, proteins, and other biomolecules. This compound is known to interact with the enzyme enolase, which is involved in the glycolytic pathway. This interaction is significant as enolase catalyzes the conversion of 2-phosphoglycerate to phosphoenolpyruvate, a key step in glycolysis. This compound binds to the active site of enolase, inhibiting its activity and thereby affecting the glycolytic flux. Additionally, this compound interacts with various proteins, including neuron-specific enolase, which is a marker for neural and neuroendocrine cells .
Cellular Effects
This compound has profound effects on various types of cells and cellular processes. In neural cells, this compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. This compound has been shown to inhibit the activity of neuron-specific enolase, leading to alterations in glycolytic flux and energy production in neural cells. This inhibition can affect cell signaling pathways that rely on glycolytic intermediates, ultimately impacting gene expression and cellular metabolism. In neuroendocrine cells, this compound’s interaction with neuron-specific enolase can influence hormone secretion and other cellular functions .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. This compound binds to the active site of enolase, inhibiting its catalytic activity. This inhibition leads to a decrease in the production of phosphoenolpyruvate, a crucial intermediate in glycolysis. The reduction in glycolytic flux affects the availability of ATP and other glycolytic intermediates, which are essential for various cellular processes. Additionally, this compound’s inhibition of neuron-specific enolase can lead to changes in gene expression, particularly genes involved in energy metabolism and cell signaling .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. This compound is relatively stable under standard laboratory conditions, but its activity can degrade over extended periods. Long-term exposure to this compound has been shown to cause sustained inhibition of enolase activity, leading to prolonged alterations in cellular metabolism and function. In in vitro studies, this compound’s effects on cellular function can be observed over several days, with significant changes in glycolytic flux and energy production. In in vivo studies, the long-term effects of this compound on cellular function and metabolism have been observed, indicating its potential for sustained biochemical modulation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound can cause mild inhibition of enolase activity, leading to subtle changes in cellular metabolism and function. At higher doses, this compound’s inhibitory effects on enolase become more pronounced, resulting in significant alterations in glycolytic flux and energy production. High doses of this compound can also lead to toxic effects, including cell death and tissue damage. These threshold effects highlight the importance of dosage considerations in the use of this compound for biochemical modulation .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily through its interaction with enolase in the glycolytic pathway. By inhibiting enolase, this compound affects the conversion of 2-phosphoglycerate to phosphoenolpyruvate, leading to changes in glycolytic flux and metabolite levels. This compound’s inhibition of neuron-specific enolase also impacts the metabolic pathways in neural and neuroendocrine cells, affecting energy production and hormone secretion. The interaction of this compound with other enzymes and cofactors in these pathways further modulates metabolic flux and cellular function .
Transport and Distribution
This compound is transported and distributed within cells and tissues through various mechanisms. It interacts with transporters and binding proteins that facilitate its uptake and localization within cells. Once inside the cell, this compound can accumulate in specific compartments, such as the cytoplasm and mitochondria, where it exerts its biochemical effects. The distribution of this compound within tissues is influenced by its interactions with binding proteins and transporters, affecting its localization and accumulation in target cells .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. This compound is primarily localized in the cytoplasm, where it interacts with enolase and other glycolytic enzymes. Additionally, this compound can be found in the mitochondria, where it influences energy production and cellular metabolism. The targeting signals and post-translational modifications of this compound direct it to specific compartments within the cell, ensuring its proper localization and function. These localization patterns are essential for this compound’s role in modulating biochemical pathways and cellular processes .
Properties
IUPAC Name |
1,1-dimethyl-3-[(1S,2R,6R,7S,8R)-8-tricyclo[5.2.1.02,6]decanyl]urea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O/c1-15(2)13(16)14-12-7-8-6-11(12)10-5-3-4-9(8)10/h8-12H,3-7H2,1-2H3,(H,14,16)/t8-,9+,10+,11-,12+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGLMVCVJLXREAK-MTVMDMGHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)NC1CC2CC1C3C2CCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C(=O)N[C@@H]1C[C@@H]2C[C@H]1[C@H]3[C@@H]2CCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6040292 | |
Record name | Norea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6040292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18530-56-8 | |
Record name | Noruron | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18530-56-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Noruron [ISO] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018530568 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Norea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6040292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3aα,4α,5α,7α,7aα)-1,1-dimethyl-3-(octahydro-4,7-methano-1H-inden-5-yl)urea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.536 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | NORURON | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4Z7VLM178S | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is known about the persistence of Noruron in soil compared to other herbicides?
A1: this compound exhibits moderate persistence in soil. [, ] In greenhouse studies, its persistence was shorter than Simazine and Diuron but longer than Pyrazon, Prometryne, and Ametryne. [] Field experiments showed similar results, with this compound demonstrating longer persistence than in the greenhouse setting. []
Q2: Has this compound shown any synergistic effects when combined with other herbicides?
A2: While this compound itself hasn't been extensively studied for synergistic interactions in these papers, a related herbicide, Fluometuron, showed a significant synergistic effect when combined with Diuron at 0.5 ppm each. [] This combination affected mustard growth more severely than predicted and maintained this synergistic interaction for at least two months. [] Further research would be needed to determine if this compound exhibits similar interactions.
Q3: How effective is this compound in controlling weeds in cotton fields, and are there recommended application methods?
A3: this compound has proven effective as a pre-emergence herbicide in cotton fields, particularly when combined with MSMA (Monosodium methanearsonate). [, ] A recommended application involves incorporating Trifluralin into the soil and following with a post-emergence application of this compound + MSMA (1.0:2.2) at 1.7 kg/ha, especially in fields with Cyperus species. [] Research suggests optimal application rates for this compound in cotton fields are significantly lower (25-50%) than those recommended for the USA and other regions. []
Q4: Does this compound impact the growth of sorghum, and are there varietal differences in sensitivity?
A4: Yes, this compound can negatively affect sorghum growth. Studies indicate that it primarily inhibits primary root development, leading to severe stunting at concentrations of 100 ppm. [] Germination can also be affected, but at higher concentrations (1000 ppm). [] While research on varietal differences in sensitivity to this compound is limited in the provided papers, a study examining four sorghum varieties and their susceptibility to Atrazine, Propazine, and this compound suggests that varietal responses can differ. [] Further research is needed to fully understand the interplay between this compound concentration, application methods, and sorghum varietal responses.
Q5: How does this compound compare to other herbicides like Propazine and Propachlor in terms of its impact on sorghum?
A5: In contrast to this compound's significant root growth inhibition in sorghum, Propazine has been observed to cause less severe impacts on root development, primarily affecting total root growth. [] Propachlor, while also affecting root growth, tends to impact both plumule and root development similarly. [] This suggests different mechanisms of action and potential for varying levels of crop damage depending on the herbicide used.
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